2-Ethyl-3-methyl-quinoline-4-carboxylic acid
Overview
Description
2-Ethyl-3-methyl-quinoline-4-carboxylic acid, also known as EMQC, is an organic compound belonging to the quinoline family. It is a white solid that is soluble in water and other polar solvents. EMQC can be synthesized from 2-ethyl-3-methyl-quinoline and acetic anhydride. It has a variety of applications in scientific research, including as a biochemical and physiological agent.
Scientific Research Applications
Insecticide Development
Quinoline derivatives have been explored for their potential use in developing novel insecticides. For example, flometoquin is a new quinoline insecticide that has shown effects on non-target arthropods and microbial pesticides .
Mitochondrial Function Inhibition
Compounds similar to 2-Ethyl-3-methyl-quinoline-4-carboxylic acid, such as quinaldic acid, have been reported to inhibit the oxidation of various substrates in rat liver mitochondria, which could be relevant in studying mitochondrial diseases or developing mitochondrial-targeted therapies .
Photovoltaics
Quinoline derivatives have been applied in third-generation photovoltaics. They serve as electron-deficient π-linkers in organic dyes for solar cells, which could imply potential applications for 2-Ethyl-3-methyl-quinoline-4-carboxylic acid in this field as well .
Drug Discovery
Quinolines are essential scaffolds in drug discovery due to their versatile applications in synthetic organic chemistry. They are vital for leads in drug discovery, suggesting that 2-Ethyl-3-methyl-quinoline-4-carboxylic acid could also be significant in this area .
Synthesis of Bioactive Compounds
The synthesis of various bioactive compounds often involves quinoline derivatives. For instance, chloro-fluoroquinoline carbaldehydes have been synthesized and further modified to produce compounds with carboxylic acid and imine groups, indicating potential synthetic pathways involving 2-Ethyl-3-methyl-quinoline-4-carboxylic acid .
Medicinal Chemistry
Quinolines are frequently used in medicinal chemistry for synthesizing new therapeutic agents. Lewis acids-catalyzed synthesis of quinolines is one such example, which could be relevant for the synthesis of compounds related to 2-Ethyl-3-methyl-quinoline-4-carboxylic acid .
Mechanism of Action
Target of Action
Quinoline derivatives have been known to exhibit a wide range of biological activities and are often used in drug discovery . They play a significant role in medicinal chemistry .
Mode of Action
Quinoline derivatives are known to interact with their targets in various ways, leading to changes at the molecular and cellular levels .
Biochemical Pathways
Quinoline derivatives are known to influence a variety of biochemical pathways, leading to downstream effects .
Result of Action
Quinoline derivatives are known to have various biologically vital properties .
Action Environment
It’s known that factors such as ph, temperature, and the presence of other molecules can influence the action of a compound .
properties
IUPAC Name |
2-ethyl-3-methylquinoline-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c1-3-10-8(2)12(13(15)16)9-6-4-5-7-11(9)14-10/h4-7H,3H2,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWQIFUQLSDIOAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=CC=CC=C2C(=C1C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90357717 |
Source
|
| Record name | 2-Ethyl-3-methyl-quinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90357717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-3-methyl-quinoline-4-carboxylic acid | |
CAS RN |
74960-58-0 |
Source
|
| Record name | 2-Ethyl-3-methyl-quinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90357717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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